Cas no 1691926-21-2 (3-(thiophen-2-yl)-8-azabicyclo3.2.1oct-2-ene)

• Product Name: 3-(thiophen-2-yl)-8-azabicyclo3.2.1oct-2-ene
• CAS No: 1691926-21-2
• MF: C₁₁H₁₃NS
• MW: 191.29262137413
• CID: 6592013
• PubChem ID: 130493806
• Update Time: 2024-01-12

3-(thiophen-2-yl)-8-azabicyclo3.2.1oct-2-ene Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-2-yl)-8-azabicyclo3.2.1oct-2-ene
• 1691926-21-2
• EN300-2009030
• 3-(thiophen-2-yl)-8-azabicyclo[3.2.1]oct-2-ene

• Inchi： 1S/C11H13NS/c1-2-11(13-5-1)8-6-9-3-4-10(7-8)12-9/h1-2,5-6,9-10,12H,3-4,7H2
• InChI Key： IZFSFEUDCDILME-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC2CCC(C1)N2

Computed Properties

• Exact Mass: 191.07687059g/mol
• Monoisotopic Mass: 191.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.3Ų